Cas no 2227748-08-3 (tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2227748-08-3
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 6008276
• PubChem ID: 165707916
• Update Time: 2025-05-25

tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• EN300-1886509
• 2227748-08-3
• tert-butyl N-{5-[(2S)-2-hydroxypropyl]-4-methyl-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C12H20N2O3S/c1-7(15)6-9-8(2)13-10(18-9)14-11(16)17-12(3,4)5/h7,15H,6H2,1-5H3,(H,13,14,16)/t7-/m0/s1
• InChI Key： CXKQSIKWHSKWKW-ZETCQYMHSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C[C@H](C)O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2227748-08-3)

The compound tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2227748-08-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and small-molecule therapeutics.

One of the key features of this compound is its stereochemistry, as indicated by the (2S)-2-hydroxypropyl moiety. This chiral center is critical for its biological activity, as enantioselectivity often plays a pivotal role in drug-receptor interactions. The presence of the tert-butyl group enhances the compound's stability, making it suitable for various synthetic applications. Recent studies have explored its utility in peptide mimetics and protease inhibitors, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In the context of current trends, tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate is often discussed alongside topics like green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are seeking eco-friendly methods to produce such intermediates, minimizing waste and energy consumption. This compound's modular structure also makes it a candidate for combinatorial chemistry, a technique widely used in high-throughput screening for drug candidates.

Another area of interest is the compound's potential role in bioconjugation strategies. Its reactive functional groups allow for selective modifications, enabling the attachment of fluorescent tags or other bioactive molecules. This property is particularly relevant in diagnostic imaging and targeted drug delivery, two rapidly advancing fields in modern medicine. As such, the demand for high-purity tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate is expected to rise, driven by its versatility in both research and industrial applications.

From a synthetic perspective, the compound's thiazole core is a privileged scaffold in medicinal chemistry. Thiazole-containing compounds are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a hydroxypropyl side chain further enhances its solubility and bioavailability, addressing common challenges in drug formulation. These attributes make CAS No. 2227748-08-3 a promising candidate for further investigation in preclinical studies.

In summary, tert-butyl N-{5-(2S)-2-hydroxypropyl-4-methyl-1,3-thiazol-2-yl}carbamate represents a multifaceted tool in chemical and pharmaceutical research. Its structural complexity and functional diversity align with contemporary needs in drug development and biomolecular engineering. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and molecular diagnostics.